Cas no 1744-12-3 (2,2-difluoro-2H-1,3-benzodioxole-5,6-diamine)

• Product Name: 2,2-difluoro-2H-1,3-benzodioxole-5,6-diamine
• CAS No: 1744-12-3
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• MDL: MFCD04972804
• CID: 137214
• PubChem ID: 3417861
• Update Time: 2025-05-28

2,2-difluoro-2H-1,3-benzodioxole-5,6-diamine Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluorobenzo[d][1,3]dioxole-5,6-diamine
• 1,3-Benzodioxole-5,6-diamine,2,2-difluoro-
• 2,2-DIFLUORO-BENZO[1,3]DIOXOLE-5,6-DIAMINE
• 2,2-Difluoro-1,3-Benzodioxole-5,6-Diamine
• 4,5-Diamino-1,2-difluormethylendioxy-benzol
• 5,6-DIAMINE-2,2-DIFLUORO-1,3-BENZODIOXOLE
• 5,6-DIAMINO-2,2-DIFLUORO-1,3-BENZODIOXOLE
• 5,6-diamino-2,2-difluorobenzodioxole
• 2,2-difluoro-2H-1,3-benzodioxole-5,6-diamine
• 1,3-Benzodioxole-5,6-diamine, 2,2-difluoro-
• SCHEMBL939408
• CS-0448407
• EN300-201250
• AKOS015910954
• A934988
• FT-0691327
• 1744-12-3
• MFCD04972804
• 2,2-difluoro-1,3-dioxaindane-5,6-diamine
• FT-0666366
• 2,2-Difluoro-benzo[1,3]dioxole-5,6-diamine ,97%

• MDL： MFCD04972804
• Inchi： 1S/C7H6F2N2O2/c8-7(9)12-5-1-3(10)4(11)2-6(5)13-7/h1-2H,10-11H2
• InChI Key： CIEFLILRAGWNHE-UHFFFAOYSA-N
• SMILES： FC1(OC2C=C(C(=CC=2O1)N)N)F

Computed Properties

• Exact Mass: 188.04000
• Monoisotopic Mass: 188.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.50000
• LogP: 2.33490

2,2-difluoro-2H-1,3-benzodioxole-5,6-diamine Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 2,2-difluoro-2H-1,3-benzodioxole-5,6-diamine

Recent Advances in the Study of 2,2-Difluoro-2H-1,3-benzodioxole-5,6-diamine (CAS: 1744-12-3) and Its Applications in Chemical Biology and Medicine

The compound 2,2-difluoro-2H-1,3-benzodioxole-5,6-diamine (CAS: 1744-12-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, its synthesis, biological activities, and potential applications in drug development.

Recent literature highlights the importance of 2,2-difluoro-2H-1,3-benzodioxole-5,6-diamine as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its difluorinated benzodioxole core offers enhanced metabolic stability and bioavailability, making it an attractive scaffold for the development of new pharmaceuticals. Studies have demonstrated its utility in the synthesis of inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where researchers explored the compound's role as a precursor for the development of kinase inhibitors. The study reported that derivatives of 2,2-difluoro-2H-1,3-benzodioxole-5,6-diamine exhibited potent inhibitory activity against several tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the treatment of cancers driven by kinase dysregulation.

In addition to its applications in oncology, recent research has also investigated the antimicrobial properties of 2,2-difluoro-2H-1,3-benzodioxole-5,6-diamine derivatives. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that certain analogs of this compound displayed broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, highlighting its potential as a novel antibiotic scaffold.

The synthetic accessibility of 2,2-difluoro-2H-1,3-benzodioxole-5,6-diamine has also been a focus of recent research. A 2023 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route with improved yield and purity. This advancement is particularly significant for industrial-scale production, facilitating further exploration of its pharmaceutical applications.

Looking forward, the unique properties of 2,2-difluoro-2H-1,3-benzodioxole-5,6-diamine position it as a promising candidate for the development of next-generation therapeutics. Current research efforts are expanding to investigate its potential in neurodegenerative diseases and as a building block for PET radiotracers. The compound's versatility and the growing body of research supporting its biological activities suggest it will remain an important focus in chemical biology and drug discovery in the coming years.